Cas no 5255-68-5 (3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-4,6-dimethylpyridin-2(1H)-one)

3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-4,6-dimethylpyridin-2(1H)-one is a brominated chalcone derivative featuring a conjugated enone system linked to a substituted pyridinone core. This compound is of interest in medicinal chemistry and materials science due to its structural motif, which combines electron-rich and electron-deficient moieties, enabling potential applications in photophysical studies or as a synthetic intermediate. The presence of the 4-bromophenyl group enhances reactivity for cross-coupling reactions, while the dimethylpyridinone scaffold offers stability and tunability. Its well-defined crystalline properties facilitate characterization, making it suitable for research in heterocyclic synthesis or as a precursor for bioactive molecule development.

3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-4,6-dimethylpyridin-2(1H)-one structure

5255-68-5 structure

Product Name:3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-4,6-dimethylpyridin-2(1H)-one

CAS No:5255-68-5

MF:C₁₃H₁₃NO₂

MW:215.247823476791

CID:2626816

PubChem ID:258216

Update Time:2025-06-07

3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-4,6-dimethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- 3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-4,6-dimethylpyridin-2(1H)-one
- DTXSID50966980
- ARNSTSIXMKZQBC-UHFFFAOYSA-N
- SCHEMBL283472
- NSC86992
- HMS2482P03
- NCIOpen2_005331
- Carbamic acid, 1-naphthyl-, ethyl ester
- Ethyl hydrogen naphthalen-1-ylcarbonimidate
- CS-0331877
- ethyl naphthalen-1-ylcarbamate
- CHEMBL1460212
- AKOS001011361
- Z56805766
- 5255-68-5
- ethyl 1-naphthylcarbamate
- naphthylurethane
- HMS1784P01
- NSC-86992
- ethyl N-naphthalen-1-ylcarbamate
- STK559543
- MLS000057609
- SMR000060979
- ethyl N-(naphthalen-1-yl)carbamate
- Inchi： 1S/C13H13NO2/c1-2-16-13(15)14-12-9-5-7-10-6-3-4-8-11(10)12/h3-9H,2H2,1H3,(H,14,15)
- InChI Key： ARNSTSIXMKZQBC-UHFFFAOYSA-N
- SMILES： O(CC)C(NC1C=CC=C2C=CC=CC2=1)=O

Computed Properties

Exact Mass: 331.02082
Monoisotopic Mass: 215.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Density: 1.408
Boiling Point: 526.2°C at 760 mmHg
Flash Point: 272°C
Refractive Index: 1.62
PSA: 46.17

3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-4,6-dimethylpyridin-2(1H)-one Pricemore >>

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3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-4,6-dimethylpyridin-2(1H)-one Production Method

Production Method 1

5255-68-5

86-84-0

Reaction Conditions

1.1 Reagents: Acetic acid , Sodium hydroxide Catalysts: Silica , Chitosan Solvents: Water ; pH 13, rt
1.2 Catalysts: Iron chloride (FeCl3) Solvents: Ethanol ; 80 °C
1.3 Reagents: Triphenylphosphine Catalysts: p-Toluenesulfonic acid , Nickel dichloride Solvents: Ethanol ; 4 h, 4 MPa, 180 °C

Reference

Non-noble metallic Fe catalyst systems for the reductive carbonylation of nitrobenzene

Zhang, Jun; et al, Huaxue Xuebao, 2012, 70(1), 35-38